Cas no 149981-96-4 (3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether)

• Product Name: 3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether
• CAS No: 149981-96-4
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 6717305
• Update Time: 2024-03-03

3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-methoxy-4H-1-benzopyran-4-one
• 3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether

• Inchi： 1S/C17H14O7/c1-22-12-7-8(3-5-10(12)18)15-17(23-2)13(20)9-4-6-11(19)14(21)16(9)24-15/h3-7,18-19,21H,1-2H3
• InChI Key： TXDNAISBHQZGNX-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2=C(OC)C(=O)C3C(=C(C(=CC=3)O)O)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 1.779

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids